Cas no 17817-51-5 (2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol)
17817-51-5 structure
Product Name:2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol
CAS No:17817-51-5
MF:C16H18ClNO
MW:275.773223400116
CID:1366589
PubChem ID:205354
Update Time:2025-04-20
2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol
- 2-[(4-chlorophenyl)methylamino]-3-phenylpropan-1-ol
- DTXSID20939040
- 2-{[(4-Chlorophenyl)methyl]amino}-3-phenylpropan-1-ol
- AKOS012563841
- 1-Propanol, 2-((p-chlorobenzyl)amino)-3-phenyl-
- BRN 3969127
- 17817-51-5
- 2-((p-Chlorobenzyl)amino)-3-phenyl-1-propanol
-
- Inchi: 1S/C16H18ClNO/c17-15-8-6-14(7-9-15)11-18-16(12-19)10-13-4-2-1-3-5-13/h1-9,16,18-19H,10-12H2
- InChI Key: OGDUONDWPSSWNF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CNC(CO)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 275.10784
- Monoisotopic Mass: 275.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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